N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide

• Molecular Formula: C14H18N2O5S
• Molecular Weight: 326.37 g/mol
• IUPAC Name: N//'-[2-(1,1-dioxothiolan-3-yl)acetyl]-4-methoxybenzohydrazide
• InChI: InChI=1S/C14H18N2O5S/c1-21-12-4-2-11(3-5-12)14(18)16-15-13(17)8-10-6-7-22(19,20)9-10/h2-5,10H,6-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: IXGHNZRLACANLI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)CC2CCS(=O)(=O)C2

Description

N-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide, also known as DTTAH, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in various cancer cell lines. This inhibition leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide exhibits antitumor activity by inducing apoptosis in cancer cells. Additionally, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has been shown to decrease the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. Additionally, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has been shown to exhibit low toxicity in animal models. However, one limitation of using N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide in lab experiments is its relatively low solubility in water, which may affect its bioavailability.

Future Directions

There are several potential future directions for research on N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide. One area of interest is the development of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide analogs with improved solubility and bioavailability. Additionally, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide may be studied for its potential use in combination with other chemotherapeutic agents to enhance their antitumor activity. Further research is also needed to determine the potential use of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Synthesis Methods

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide can be synthesized using a variety of methods, including the reaction of 3-methyl-2,5-dioxo-pyrrolidin-1-yl acetic acid with 4-methoxybenzohydrazide in the presence of thionyl chloride. Another method involves the reaction of 4-methoxybenzohydrazide with 1,1-dioxide tetrahydro-3-thiophene acetic acid in the presence of dicyclohexylcarbodiimide and dimethylaminopyridine.

Scientific Research Applications

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. Studies have shown that N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide exhibits antitumor activity against various cancer cell lines, including lung, breast, and colon cancer. Additionally, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-4-methoxybenzohydrazide has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.